Cas no 88072-67-7 (Benzenemethanaminium, N,N,N-triethyl-4-nitro-)

Benzenemethanaminium, N,N,N-triethyl-4-nitro- structure
88072-67-7 structure
Product Name:Benzenemethanaminium, N,N,N-triethyl-4-nitro-
CAS No:88072-67-7
MF:C13H21N2O2
MW:237.318043470383
CID:646211
PubChem ID:13139181
Update Time:2025-04-19

Benzenemethanaminium, N,N,N-triethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium, N,N,N-triethyl-4-nitro-
    • triethyl-[(4-nitrophenyl)methyl]azanium
    • N,N-Diethyl-N-[(4-nitrophenyl)methyl]ethanaminium
    • 88072-67-7
    • DTXSID30521071
    • Inchi: 1S/C13H21N2O2/c1-4-15(5-2,6-3)11-12-7-9-13(10-8-12)14(16)17/h7-10H,4-6,11H2,1-3H3/q+1
    • InChI Key: JEEVKSRRRJVMTA-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)C[N+](CC)(CC)CC)=O

Computed Properties

  • Exact Mass: 237.160302917g/mol
  • Monoisotopic Mass: 237.160302917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 45.8Ų
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